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Compound of Interest

Compound Name: Glycine, N-(ethoxycarbonyl)-

Cat. No.: B1266080 Get Quote

Essential Safety and Handling Guide for Glycine,
N-(ethoxycarbonyl)-
For researchers, scientists, and drug development professionals handling Glycine, N-
(ethoxycarbonyl)-, a comprehensive understanding of safety protocols and logistical

information is paramount. This guide provides essential, immediate safety data, operational

plans, and disposal procedures to ensure safe laboratory practices.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Glycine, N-(ethoxycarbonyl)- is
provided in the table below for easy reference.

Property Value

CAS Number 4596-51-4

Molecular Formula C5H9NO4

Molecular Weight 147.13 g/mol [1]

Appearance White solid

Purity Min. 95%
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Hazard Identification and Personal Protective
Equipment
Glycine, N-(ethoxycarbonyl)- is classified as an irritant. It is crucial to use appropriate

personal protective equipment (PPE) to minimize exposure and ensure personal safety.

Hazard Statements:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Recommended Personal Protective Equipment:

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator is

recommended.

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the chemical and the

safety of the laboratory environment.

Handling Procedures:

Avoid contact with skin and eyes.

Do not breathe dust.
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Wash hands thoroughly after handling.

Use only in a well-ventilated area.

Storage Conditions:

Keep container tightly closed.

Store in a cool, dry place.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Accidental Release and Disposal Plan
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A clear and concise plan for managing accidental releases and the disposal of waste is

necessary to mitigate risks.

Spill Response Workflow:

Workflow for responding to a chemical spill.

Disposal: Dispose of contaminated waste in accordance with local, state, and federal

regulations. Do not allow the chemical to enter drains.

By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure a safe laboratory environment when handling Glycine, N-(ethoxycarbonyl)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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